[2-(4-chloro-2,6-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalate

• IUPAC Name: N-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-2-methoxyethanamine;oxalic acid
• InChI: InChI=1S/C13H20ClNO2.C2H2O4/c1-10-8-12(14)9-11(2)13(10)17-7-5-15-4-6-16-3;3-1(4)2(5)6/h8-9,15H,4-7H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: NJPALNRODYYHIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCCNCCOC)C)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C15H22ClNO6
• Molecular Weight: 347.79 g/mol

Description

[2-(4-chloro-2,6-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalate is a chemical compound that has been extensively studied in scientific research. It is commonly referred to as CDMPEA and is a member of the phenethylamine family of compounds. CDMPEA has been found to have a range of biochemical and physiological effects, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of CDMPEA is not fully understood, but it is believed to act as a partial agonist at several different receptor sites in the brain. It has been found to modulate the release and uptake of several different neurotransmitters, including dopamine, serotonin, and norepinephrine. CDMPEA has also been found to have a direct effect on the activity of certain ion channels in the brain.
Biochemical and Physiological Effects:
CDMPEA has been found to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine, serotonin, and norepinephrine in the brain, which can lead to increased mood and motivation. CDMPEA has also been found to have a neuroprotective effect, which may make it useful in the treatment of certain neurological disorders.

Advantages and Limitations for Lab Experiments

CDMPEA has several advantages for use in scientific research. It is readily available and relatively inexpensive, making it a cost-effective option for researchers. It has also been extensively studied, which means that there is a large body of literature available on its properties and potential applications. However, CDMPEA has some limitations for use in lab experiments. It has a relatively short half-life, which means that its effects may be short-lived. It also has a relatively low potency, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on CDMPEA. One area of interest is its potential applications in the treatment of neurological disorders, such as Parkinson's disease and depression. Researchers may also be interested in studying the effects of CDMPEA on other neurotransmitter systems, such as the GABAergic system. Additionally, there may be potential applications for CDMPEA in the field of drug discovery, as it has been found to have a range of effects on the central nervous system.

Synthesis Methods

The synthesis of CDMPEA involves the reaction of 4-chloro-2,6-dimethylphenol with 2-(2-methoxyethoxy)ethylamine in the presence of a base. The resulting compound is then treated with oxalic acid to form the oxalate salt of CDMPEA. The synthesis of CDMPEA is a well-established method, and the compound is readily available for research purposes.

Scientific Research Applications

CDMPEA has been extensively studied for its potential applications in scientific research. It has been found to have a range of effects on the central nervous system, including the ability to modulate neurotransmitter release and uptake. CDMPEA has also been found to have potential applications in the treatment of certain neurological disorders, such as Parkinson's disease and depression.